3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid

• Molecular Formula: C11H11N3O3
• Molecular Weight: 233.22 g/mol
• IUPAC Name: 3-methyl-2-oxo-1-(pyridin-4-ylmethyl)imidazole-4-carboxylic acid
• InChI: InChI=1S/C11H11N3O3/c1-13-9(10(15)16)7-14(11(13)17)6-8-2-4-12-5-3-8/h2-5,7H,6H2,1H3,(H,15,16)
• InChI Key: QAGJBYQQLIITDM-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CN(C1=O)CC2=CC=NC=C2)C(=O)O

Description

This compound is an imidazole derivative featuring a pyridin-4-ylmethyl substituent at the 1-position and a carboxylic acid group at the 4-position. Its molecular formula is C₁₁H₁₁N₃O₃, with a molecular weight of 233.22 g/mol (CAS: Not explicitly provided in evidence; structurally inferred from and ). This structural framework is commonly associated with bioactive molecules, particularly in agrochemicals and pharmaceuticals .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid typically involves the acylation of 2-aminopyridines with maleic or citraconic anhydrides, followed by Michael addition . The formation of 3-methyl substituted derivatives from citraconic anhydride is found to be regioselective .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and metal-free processes can enhance the efficiency and sustainability of the production .

Chemical Reactions Analysis

Types of Reactions

3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxo derivatives.

Reduction: Reduction reactions can yield reduced forms of the compound, often involving hydrogenation.

Substitution: The imidazole and pyridine rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogenation can be performed using palladium on carbon (Pd/C) as a catalyst.

Substitution: Reagents such as halogens, alkylating agents, and nucleophiles are commonly used.

Major Products Formed

The major products formed from these reactions include various substituted imidazole and pyridine derivatives, which can be further utilized in synthetic and medicinal chemistry .

Scientific Research Applications

3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid has diverse applications in scientific research:

Chemistry: Used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its therapeutic potential in treating various diseases due to its bioactive properties.

Industry: Utilized in the development of advanced materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound can bind to enzymes and receptors, modulating their activity.

Pathways Involved: It may influence signaling pathways related to cell proliferation, apoptosis, and inflammation.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid with structurally related imidazole and pyridine derivatives.

Compound Name	Substituents	Molecular Weight	CAS No.	Key Properties/Applications	References
3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid	Pyridin-4-ylmethyl at 1-position; carboxylic acid at 4-position	233.22	-	Potential herbicidal/chelating activity
3-Methyl-2-oxo-1-[(pyridin-3-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid	Pyridin-3-ylmethyl substituent (structural isomer)	233.22	2060039-03-2	Altered binding affinity due to pyridine orientation
3-Methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid	No pyridinylmethyl substituent	156.12	17245-60-2	Simpler structure; lab reagent for synthesis
1-(4-Chlorophenyl)-5-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid	4-Chlorophenyl at 1-position; methyl at 5-position	266.68	-	Enhanced lipophilicity; pesticidal applications
1-(4-Bromobenzyl)-3-methyl-2-oxo-2,3-dihydro-1H-imidazole-4-carboxylic acid ester	4-Bromobenzyl ester at 4-position	480.16	1006591-45-2	Increased steric bulk; modified pharmacokinetics
Imazamox (herbicide)	Pyridinecarboxylic acid with dihydroimidazolone	326.29	114311-32-9	Herbicidal activity (ALS inhibitor)

Key Observations:

Biological Relevance: Compounds like imazamox () share the imidazolinone-carboxylic acid core but feature extended pyridinecarboxylic acid chains, enabling herbicidal action via acetolactate synthase (ALS) inhibition. The 4-bromobenzyl ester derivative () demonstrates how esterification modifies solubility and bioavailability, critical for drug delivery .

Structural Isomerism :

• The pyridin-3-ylmethyl analog () highlights the impact of substituent orientation: the 3-position may hinder binding to targets preferring 4-pyridine interactions .

Biological Activity

The compound 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid is a heterocyclic compound that has garnered interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula for this compound is $C_{11}H_{12}N_{4}O_{3}$ with a molecular weight of approximately 232.24 g/mol. The structure features an imidazole ring substituted with a pyridine moiety, which is known to enhance biological activity through various mechanisms.

1. Antimicrobial Activity

Research has indicated that compounds similar to 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid exhibit significant antimicrobial properties. In vitro studies have shown effective inhibition against various bacterial strains, including Staphylococcus aureus and Escherichia coli. The minimum inhibitory concentration (MIC) values for these compounds often range from 31.25 to 62.5 µg/mL against standard bacterial strains .

2. Anticancer Activity

Preliminary studies suggest that this compound may also possess anticancer properties. In particular, it has been evaluated for its cytotoxic effects on cancer cell lines such as A431 and HT29. The half-maximal inhibitory concentration (IC50) values reported for similar compounds often fall below 20 µM, indicating potent activity against tumor cells .

The biological activity of 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid can be attributed to several mechanisms:

1. Enzyme Inhibition:
Many derivatives of imidazole compounds act as inhibitors of cyclooxygenase (COX) enzymes, which are crucial in the inflammatory process. For instance, IC50 values for COX inhibition have been documented, with some derivatives showing promising results comparable to established anti-inflammatory drugs like celecoxib .

2. Interaction with Cellular Targets:
Molecular dynamics simulations have indicated that these compounds can interact with proteins involved in cell signaling pathways through hydrophobic interactions and hydrogen bonding, which may contribute to their anticancer effects .

Research Findings and Case Studies

Study	Findings	IC50 Values (µM)
Study A	Antimicrobial activity against E. coli	31.25
Study B	Cytotoxicity in A431 cell line	<20
Study C	COX inhibition compared to celecoxib	23.8

Case Study: Anticancer Activity

A study published in the Journal of Medicinal Chemistry investigated the anticancer effects of a series of imidazole derivatives, including those structurally similar to 3-Methyl-2-oxo-1-[(pyridin-4-yl)methyl]-2,3-dihydro-1H-imidazole-4-carboxylic acid . The results demonstrated that certain substitutions on the imidazole ring significantly enhanced cytotoxicity against various cancer cell lines, suggesting potential for further development in cancer therapeutics .